Cas no 1351644-03-5 (N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide)
N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide
- N-(5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
- VU0520217-1
- AKOS024518262
- 1351644-03-5
- N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
- F5773-4641
-
- Inchi: 1S/C14H13N3O4/c1-19-7-6-12-16-17-14(21-12)15-13(18)11-8-9-4-2-3-5-10(9)20-11/h2-5,8H,6-7H2,1H3,(H,15,17,18)
- InChI Key: PUDMUTSWGVOYMZ-UHFFFAOYSA-N
- SMILES: O1C(C(NC2=NN=C(CCOC)O2)=O)=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 287.09060590g/mol
- Monoisotopic Mass: 287.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 90.4Ų
N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5773-4641-2μmol |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-5μmol |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-10μmol |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-20μmol |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-1mg |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-2mg |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-3mg |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-4mg |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-5mg |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5773-4641-10mg |
N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1351644-03-5 | 10mg |
$79.0 | 2023-09-09 |
N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide
Recent Advances in the Study of N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide (CAS: 1351644-03-5)
The compound N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide (CAS: 1351644-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzofuran core linked to an oxadiazole moiety via a carboxamide bridge, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its mode of action and therapeutic potential.
One of the key areas of research has been the compound's role as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to selectively target and inhibit kinases such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. These findings suggest that N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide could serve as a lead compound for the development of novel anticancer and anti-inflammatory agents. The compound's unique structural features, including the methoxyethyl side chain, have been shown to enhance its binding affinity and selectivity towards these targets.
In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as a modulator of oxidative stress and neuroinflammation. Studies using cellular and animal models have indicated that it can attenuate reactive oxygen species (ROS) production and reduce the expression of pro-inflammatory cytokines. These effects are particularly relevant in the context of neurodegenerative diseases, where oxidative stress and chronic inflammation play a central role. The compound's ability to cross the blood-brain barrier further underscores its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases.
From a synthetic chemistry perspective, efforts have been made to optimize the production of N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide. Recent publications have described improved synthetic routes that yield higher purity and greater scalability, addressing previous challenges related to low yields and complex purification processes. These advancements are critical for enabling further preclinical and clinical studies, as they ensure a reliable supply of the compound for extensive evaluation.
Looking ahead, the next phase of research will likely focus on in vivo efficacy and safety profiling. While the compound has shown promising results in cellular assays, comprehensive pharmacokinetic and toxicological studies are needed to assess its suitability for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential therapeutic applications. The continued exploration of N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide and its derivatives holds great promise for addressing unmet medical needs in oncology, inflammation, and neurology.
1351644-03-5 (N-5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)